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Compound of Interest

Compound Name: FCPR03

Cat. No.: B10831106

Get Quote

An In-depth Analysis of the Chemical Structure, Properties, and Biological Activity of the

Selective PDE4 Inhibitor FCPR03

This technical guide provides a comprehensive overview of FCPR03, a potent and selective

phosphodiesterase 4 (PDE4) inhibitor. Aimed at researchers, scientists, and drug development

professionals, this document details the chemical structure, physicochemical properties, and

significant biological activities of FCPR03, including its neuroprotective and anti-inflammatory

effects. Detailed experimental protocols for key assays and visualizations of associated

signaling pathways are provided to facilitate further research and development.

Chemical Structure and Physicochemical Properties
FCPR03, chemically known as N-isopropyl-3-(cyclopropylmethoxy)-4-

(difluoromethoxy)benzamide, is a small molecule with the CAS number 1917347-65-9. Its

structure is characterized by a central benzamide core with cyclopropylmethoxy and

difluoromethoxy substitutions, which contribute to its high selectivity and potency as a PDE4

inhibitor.

Table 1: Physicochemical Properties of FCPR03
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Property Value Source

IUPAC Name

N-(propan-2-yl)-3-

(cyclopropylmethoxy)-4-

(difluoromethoxy)benzamide

-

CAS Number 1917347-65-9 [1]

Molecular Formula C₁₅H₁₉F₂NO₃ [1]

Molecular Weight 299.31 g/mol [1]

Appearance White to off-white solid [1]

Boiling Point 382.3 ± 42.0 °C (Predicted) [1]

Density 1.189 ± 0.06 g/cm³ (Predicted)

pKa 14.16 ± 0.46 (Predicted)

Solubility
DMSO: 100 mg/mL (334.10

mM)

Biological Activity and Mechanism of Action
FCPR03 is a highly selective inhibitor of phosphodiesterase 4 (PDE4), an enzyme responsible

for the degradation of cyclic adenosine monophosphate (cAMP). By inhibiting PDE4, FCPR03
leads to an accumulation of intracellular cAMP, which in turn activates downstream signaling

pathways, primarily the Protein Kinase A (PKA) and Exchange Protein Activated by cAMP

(EPAC) pathways. This mechanism underlies the diverse biological effects of FCPR03.

Table 2: In Vitro Inhibitory Activity of FCPR03

Target IC₅₀ (nM)

PDE4 Catalytic Domain 60

PDE4B1 31

PDE4D7 47
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Data sourced from multiple studies.

The selectivity of FCPR03 for PDE4 is a key characteristic, with studies showing it to be at

least 2100-fold more selective for PDE4 over other PDE families (PDE1-3 and PDE5-11). This

high selectivity is believed to contribute to its favorable side-effect profile, particularly the

reduced emetic potential compared to earlier generations of PDE4 inhibitors.

cAMP/PKA/CREB Signaling Pathway
The primary mechanism of action for FCPR03 involves the modulation of the cAMP/PKA/CREB

signaling cascade. Increased cAMP levels activate PKA, which then phosphorylates the cAMP

response element-binding protein (CREB). Phosphorylated CREB (pCREB) acts as a

transcription factor, promoting the expression of genes involved in neuronal survival, synaptic

plasticity, and anti-inflammatory responses.
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FCPR03 Mechanism of Action via the cAMP/PKA/CREB Pathway.
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AKT/GSK3β/β-catenin Signaling Pathway
In the context of neuroprotection, particularly in models of cerebral ischemia, FCPR03 has

been shown to activate the AKT/GSK3β/β-catenin signaling pathway. Activation of AKT leads to

the inhibitory phosphorylation of glycogen synthase kinase-3β (GSK3β). This prevents the

degradation of β-catenin, allowing it to translocate to the nucleus and promote the transcription

of genes involved in cell survival and neurogenesis.
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Neuroprotective Signaling of FCPR03 via the AKT/GSK3β/β-catenin Pathway.
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Synthesis of FCPR03
A likely synthetic route for FCPR03 can be inferred from the synthesis of structurally similar

compounds, such as roflumilast. The synthesis generally involves a multi-step process starting

from a substituted benzaldehyde.

Synthesis Workflow

4-Difluoromethoxy-3-hydroxy
benzaldehyde

3-(Cyclopropylmethoxy)-4-
(difluoromethoxy)benzaldehyde

Alkylation with
cyclopropylmethyl bromide 3-(Cyclopropylmethoxy)-4-

(difluoromethoxy)benzoic acid
Oxidation FCPR03

Amidation with
isopropylamine

Click to download full resolution via product page

Proposed Synthetic Workflow for FCPR03.

A detailed, step-by-step protocol based on analogous syntheses is provided below.

Experimental Protocol: Synthesis of FCPR03
Step 1: Synthesis of 3-(Cyclopropylmethoxy)-4-(difluoromethoxy)benzaldehyde

To a solution of 4-(difluoromethoxy)-3-hydroxybenzaldehyde in a suitable solvent (e.g., N,N-

dimethylformamide), add potassium carbonate.

Add cyclopropylmethyl bromide to the mixture.

Heat the reaction mixture (e.g., to 60-90°C) and stir for a specified period (e.g., 1-2 hours)

until the reaction is complete, as monitored by thin-layer chromatography (TLC).

After cooling, pour the reaction mixture into water and extract with an organic solvent (e.g.,

ethyl acetate).

Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate

under reduced pressure to yield the crude product.

Purify the crude product by column chromatography on silica gel to obtain pure 3-

(cyclopropylmethoxy)-4-(difluoromethoxy)benzaldehyde.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 14 Tech Support

https://www.benchchem.com/product/b10831106/docs?utm_src=pdf-body#fcpr03-a-technical-guide-for-researchers
https://www.benchchem.com/product/b10831106/docs?utm_src=pdf-body#fcpr03-a-technical-guide-for-researchers
https://www.benchchem.com/product/b10831106/docs?utm_src=pdf-body-img#fcpr03-a-technical-guide-for-researchers
https://www.benchchem.com/product/b10831106/docs?utm_src=pdf-body#fcpr03-a-technical-guide-for-researchers
https://www.benchchem.com/product/b10831106/docs?utm_src=pdf-body#fcpr03-a-technical-guide-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10831106?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 2: Synthesis of 3-(Cyclopropylmethoxy)-4-(difluoromethoxy)benzoic acid

Dissolve the aldehyde from Step 1 in a suitable solvent mixture (e.g., tert-butanol and water).

Add an oxidizing agent, such as sodium chlorite, and a scavenger, such as sulfamic acid, to

the solution.

Stir the reaction mixture at room temperature until the oxidation is complete (monitored by

TLC).

Quench the reaction with a reducing agent (e.g., sodium sulfite) and acidify the mixture with

hydrochloric acid.

Extract the product with an organic solvent, wash with brine, dry, and concentrate to yield the

carboxylic acid.

Step 3: Synthesis of N-isopropyl-3-(cyclopropylmethoxy)-4-(difluoromethoxy)benzamide

(FCPR03)

To a solution of the carboxylic acid from Step 2 in an inert solvent (e.g., dichloromethane),

add a coupling agent (e.g., 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide, EDC) and an

activator (e.g., 4-Dimethylaminopyridine, DMAP).

Add isopropylamine to the reaction mixture.

Stir the reaction at room temperature until completion (monitored by TLC).

Wash the reaction mixture with water and brine.

Dry the organic layer, concentrate, and purify the crude product by recrystallization or

column chromatography to yield FCPR03.

Experimental Protocols for Biological Assays
PDE4 Inhibition Assay (Fluorescence Polarization)
This protocol describes a method to determine the inhibitory activity of FCPR03 on PDE4

enzymes using a fluorescence polarization (FP) assay.
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Materials:

Purified recombinant human PDE4 enzyme (e.g., PDE4B1, PDE4D7)

Fluorescein-labeled cAMP (FAM-cAMP)

PDE Assay Buffer

Binding Agent (for FP detection)

FCPR03 (or other test compounds) dissolved in DMSO

384-well black, low-volume assay plates

Fluorescence polarization plate reader

Procedure:

Prepare serial dilutions of FCPR03 in DMSO. Further dilute in PDE Assay Buffer to achieve

the desired final concentrations.

Add the diluted FCPR03 or vehicle (DMSO) to the wells of the 384-well plate.

Add the purified PDE4 enzyme to all wells except the negative control wells.

Initiate the reaction by adding FAM-cAMP to all wells.

Incubate the plate at room temperature for a defined period (e.g., 60 minutes), protected

from light.

Stop the reaction by adding the Binding Agent, which binds to the linearized, phosphorylated

FAM-cAMP.

Incubate for at least 30 minutes at room temperature to allow for binding equilibrium.

Measure the fluorescence polarization. A decrease in polarization indicates inhibition of

PDE4 activity.
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Calculate IC₅₀ values by plotting the percentage of inhibition against the logarithm of the

FCPR03 concentration and fitting the data to a sigmoidal dose-response curve.

In Vitro Neuroprotection Assay (Oxygen-Glucose
Deprivation in HT-22 Cells)
This protocol outlines a method to assess the neuroprotective effects of FCPR03 against

ischemia-like injury in a neuronal cell line.

Materials:

HT-22 murine hippocampal neuronal cells

Dulbecco's Modified Eagle Medium (DMEM), high glucose

Glucose-free DMEM

Fetal Bovine Serum (FBS)

FCPR03

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) reagent

Hypoxic chamber (1% O₂, 5% CO₂, 94% N₂)

Procedure:

Seed HT-22 cells in 96-well plates and allow them to adhere overnight.

Pre-treat the cells with various concentrations of FCPR03 or vehicle for a specified duration

(e.g., 2 hours).

Induce oxygen-glucose deprivation (OGD):

Wash the cells with glucose-free DMEM.

Replace the medium with fresh glucose-free DMEM.
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Place the plates in a hypoxic chamber for a set period (e.g., 6-8 hours).

Reoxygenation:

Remove the plates from the hypoxic chamber.

Replace the glucose-free medium with high-glucose DMEM containing FBS and the

respective concentrations of FCPR03 or vehicle.

Return the plates to a normoxic incubator (95% air, 5% CO₂) for 24 hours.

Assess cell viability using the MTT assay:

Add MTT solution to each well and incubate for 4 hours.

Add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

Measure the absorbance at a specific wavelength (e.g., 570 nm).

Calculate cell viability as a percentage of the control (non-OGD treated) cells.

In Vitro Anti-inflammatory Assay (LPS-stimulated BV-2
Microglia)
This protocol describes a method to evaluate the anti-inflammatory properties of FCPR03 in a

microglial cell line.

Materials:

BV-2 murine microglial cells

DMEM with high glucose

FBS

Lipopolysaccharide (LPS)

FCPR03
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Griess reagent (for nitric oxide measurement)

ELISA kits for pro-inflammatory cytokines (e.g., TNF-α, IL-6)

Procedure:

Seed BV-2 cells in 96-well (for Griess assay) or 24-well (for ELISA) plates and allow them to

adhere.

Pre-treat the cells with different concentrations of FCPR03 or vehicle for 1-2 hours.

Stimulate the cells with LPS (e.g., 100 ng/mL) for 24 hours to induce an inflammatory

response. Include a non-stimulated control group.

Measure Nitric Oxide (NO) production:

Collect the cell culture supernatant.

Mix the supernatant with Griess reagent according to the manufacturer's instructions.

Measure the absorbance at the appropriate wavelength (e.g., 540 nm).

Quantify NO concentration using a sodium nitrite standard curve.

Measure Pro-inflammatory Cytokine Levels:

Collect the cell culture supernatant.

Perform ELISAs for TNF-α and IL-6 according to the manufacturer's protocols.

Analyze the data to determine the dose-dependent inhibitory effect of FCPR03 on the

production of inflammatory mediators.

Conclusion
FCPR03 is a promising selective PDE4 inhibitor with significant potential for the treatment of

neuroinflammatory and neurodegenerative diseases. Its high selectivity for PDE4 suggests a

favorable safety profile compared to earlier PDE4 inhibitors. The well-characterized
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mechanisms of action, involving the cAMP/PKA/CREB and AKT/GSK3β/β-catenin signaling

pathways, provide a solid foundation for its therapeutic rationale. The experimental protocols

detailed in this guide offer a framework for researchers to further investigate the properties and

therapeutic applications of FCPR03. Continued research into this compound is warranted to

fully elucidate its clinical potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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